Cas no 2227923-40-0 (rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid)
rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid
- rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid
- 2227923-40-0
- EN300-1475079
-
- Inchi: 1S/C27H30N2O5/c1-2-3-12-24(26(31)32)29-25(30)17-13-14-18(15-17)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h2,4-11,17-18,23-24H,1,3,12-16H2,(H,28,33)(H,29,30)(H,31,32)/t17-,18+,24?/m1/s1
- InChI Key: UYAGPPZJEPPXSK-IHHKOXMGSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CC[C@@H](C(NC(C(=O)O)CCC=C)=O)C1)=O
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475079-0.05g |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 0.05g |
$1709.0 | 2023-06-06 | ||
| Enamine | EN300-1475079-0.1g |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 0.1g |
$1791.0 | 2023-06-06 | ||
| Enamine | EN300-1475079-0.25g |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 0.25g |
$1872.0 | 2023-06-06 | ||
| Enamine | EN300-1475079-0.5g |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 0.5g |
$1954.0 | 2023-06-06 | ||
| Enamine | EN300-1475079-1.0g |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 1g |
$2035.0 | 2023-06-06 | ||
| Enamine | EN300-1475079-2.5g |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 2.5g |
$3988.0 | 2023-06-06 | ||
| Enamine | EN300-1475079-5.0g |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 5g |
$5900.0 | 2023-06-06 | ||
| Enamine | EN300-1475079-10.0g |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 10g |
$8749.0 | 2023-06-06 | ||
| Enamine | EN300-1475079-50mg |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 50mg |
$1709.0 | 2023-09-29 | ||
| Enamine | EN300-1475079-100mg |
rac-2-{[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hex-5-enoic acid |
2227923-40-0 | 100mg |
$1791.0 | 2023-09-29 |
rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid
Research Briefing on rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid (CAS: 2227923-40-0)
Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel synthetic compounds in drug discovery and development. Among these, rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid (CAS: 2227923-40-0) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and implications for future research.
The compound rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid is a synthetic peptide derivative that incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclopentyl ring, and a hex-5-enoic acid moiety. The presence of these functional groups suggests potential applications in peptide synthesis and drug delivery systems. Recent studies have explored its role as a building block for the development of peptide-based therapeutics, particularly in targeting protein-protein interactions (PPIs) and enzyme inhibition.
One of the key findings from recent research is the compound's ability to act as a versatile intermediate in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino group facilitates selective deprotection under mild conditions, enabling the efficient synthesis of complex peptide sequences. Additionally, the hex-5-enoic acid moiety provides a reactive handle for further functionalization, such as conjugation with other biomolecules or fluorescent probes for imaging studies.
In terms of biological activity, preliminary in vitro studies have demonstrated that rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate its efficacy and safety profile.
Another area of interest is the compound's potential application in targeted drug delivery systems. The cyclopentyl ring and the hex-5-enoic acid moiety can be modified to enhance the compound's bioavailability and tissue specificity. Recent work has focused on conjugating this compound with nanoparticles or liposomes to improve its pharmacokinetic properties and reduce off-target effects.
In conclusion, rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid (CAS: 2227923-40-0) represents a promising candidate for further investigation in chemical biology and medicinal chemistry. Its structural versatility and potential therapeutic applications make it a valuable tool for researchers exploring novel drug discovery strategies. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its performance in preclinical models.
2227923-40-0 (rac-2-{(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hex-5-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)